Cas no 2169026-27-9 (6-4-(aminomethyl)phenylpiperidin-3-amine)

• Product Name: 6-4-(aminomethyl)phenylpiperidin-3-amine
• CAS No: 2169026-27-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5761785
• PubChem ID: 165549892
• Update Time: 2025-05-27

6-4-(aminomethyl)phenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1477685
• 6-[4-(aminomethyl)phenyl]piperidin-3-amine
• 2169026-27-9
• 6-4-(aminomethyl)phenylpiperidin-3-amine

• Inchi： 1S/C12H19N3/c13-7-9-1-3-10(4-2-9)12-6-5-11(14)8-15-12/h1-4,11-12,15H,5-8,13-14H2
• InChI Key： XZHPBLQZYZOGHP-UHFFFAOYSA-N
• SMILES： N1CC(CCC1C1C=CC(CN)=CC=1)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-4-(aminomethyl)phenylpiperidin-3-amine

Comprehensive Overview of 6-4-(aminomethyl)phenylpiperidin-3-amine (CAS No. 2169026-27-9): Properties, Applications, and Research Insights

6-4-(aminomethyl)phenylpiperidin-3-amine (CAS No. 2169026-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a piperidine core and an aminomethylphenyl substituent, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential role as a pharmacophore in designing novel therapeutics targeting neurological and metabolic disorders.

The compound's molecular formula and precise chemical properties have been extensively characterized to ensure reproducibility in synthetic applications. With a growing demand for high-purity intermediates in medicinal chemistry, 6-4-(aminomethyl)phenylpiperidin-3-amine stands out due to its compatibility with modern cross-coupling reactions and catalyzed transformations. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and GPCR modulators.

In the context of current drug discovery trends, this compound aligns with the industry's shift toward fragment-based drug design (FBDD). Its low molecular weight and balanced lipophilicity make it an ideal candidate for optimizing bioavailability in CNS-targeted therapies. Additionally, computational studies suggest its potential as a hydrogen bond donor/acceptor, a feature increasingly sought after in AI-driven molecular screening platforms.

From a synthetic chemistry perspective, protocols for 6-4-(aminomethyl)phenylpiperidin-3-amine emphasize green chemistry principles, such as solvent-free reactions and catalytic efficiency. These methods address sustainability concerns while maintaining high yield and selectivity. The compound's stability under physiological conditions also makes it suitable for prodrug development, a hot topic in precision medicine research.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where its bifunctional linker capabilities are being explored. Furthermore, its structural analogs show promise in allosteric modulation studies, particularly for proteins implicated in neurodegenerative diseases. These advancements position CAS No. 2169026-27-9 as a compound of interest in both academic and industrial R&D settings.

Quality control standards for 6-4-(aminomethyl)phenylpiperidin-3-amine adhere to stringent ICH guidelines, ensuring batch-to-batch consistency for regulatory submissions. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, addressing the pharmaceutical industry's emphasis on impurity profiling. This rigor supports its inclusion in preclinical pipelines for investigational new drugs (INDs).

Future directions may involve exploring its structure-activity relationships (SAR) through high-throughput screening (HTS) campaigns. As the scientific community prioritizes targeted therapy and personalized medicine, compounds like 6-4-(aminomethyl)phenylpiperidin-3-amine will continue to play a critical role in bridging chemical space with biological efficacy.